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Compound of Interest

Compound Name: Carsalam

Cat. No.: B1662507

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carsalam (systematically named 2H-1,3-benzoxazine-2,4(3H)-dione) is a non-steroidal anti-
inflammatory compound and a derivative of salicylamide.[1][2] Its therapeutic potential is
attributed to its analgesic and anti-inflammatory effects, with a suggested mechanism of action
involving the inhibition of cyclooxygenase (COX) enzymes, similar to aspirin, which leads to a
reduction in prostaglandin synthesis.[3] Additionally, Carsalam has been noted to inhibit
platelet aggregation.[2] Due to its low solubility in water, developing an appropriate dissolution
protocol is critical for its effective use in in vivo studies.[4] These application notes provide
detailed protocols for the dissolution of Carsalam for administration in preclinical research
settings.

Physicochemical Properties

A summary of the key physicochemical properties of Carsalam is presented in the table below.
Understanding these properties is essential for the formulation and handling of this compound.
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Property Value Reference
Molecular Formula CsHsNOs [3]
Molecular Weight 163.13 g/mol [1][2]

CAS Number 2037-95-8 [1]

White to off-white
Appearance _ _ [2][5]
solid/crystalline powder

Melting Point 229-230 °C [4]

o 32 mg/mL[6], 40 mg/mL[1][4],
Solubility in DMSO _ ) [11[2][4]1[6]
120 mg/mL (with ultrasonic)[2]

Solubility in Water Insoluble [6]

Solubility in Ethanol 2 mg/mL [6]

Recommended Dissolution Protocols for In Vivo
Studies

The following protocols are recommended for the preparation of Carsalam solutions for in vivo
administration. It is advised to prepare the working solution fresh on the day of the experiment
to ensure stability and reliability of the results.[2]

Protocol 1: Aqueous Formulation using SBE--CD

This protocol is suitable for routes of administration where an aqueous-based vehicle is
preferred. Captisol® (sulfobutylether-f3-cyclodextrin, SBE--CD) is used as a solubilizing agent
to enhance the aqueous solubility of Carsalam.

Materials:
e Carsalam powder
o Dimethyl sulfoxide (DMSO), newly opened[2]

e 20% (w/v) SBE-B-CD in Saline
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o Sterile tubes

e \ortex mixer

o (Optional) Sonicator

Procedure:

e Prepare a Stock Solution:

o Weigh the required amount of Carsalam powder.

o Dissolve the Carsalam in DMSO to prepare a concentrated stock solution (e.g., 30
mg/mL).[2] If necessary, use gentle heating and/or sonication to aid dissolution.[2]

o Prepare the Working Solution:

[e]

In a sterile tube, add 900 pL of 20% SBE-[3-CD in Saline.

[e]

To this, add 100 pL of the Carsalam stock solution (30 mg/mL in DMSO).[2]

o

This will result in a final vehicle composition of 10% DMSO and 90% (20% SBE-3-CD in
Saline).[2]

o

The final concentration of Carsalam will be > 3 mg/mL.[2]

[¢]

Mix the solution thoroughly by vortexing until a clear solution is obtained.[2]

Protocol 2: Lipid-Based Formulation using Corn Oil

This protocol is suitable for oral or other routes where a lipid-based vehicle is appropriate.
Materials:

e Carsalam powder

¢ Dimethyl sulfoxide (DMSOQO), newly opened[2]

e Corn Qil
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 Sterile tubes
e Vortex mixer
o (Optional) Sonicator
Procedure:
e Prepare a Stock Solution:
o Weigh the required amount of Carsalam powder.

o Dissolve the Carsalam in DMSO to prepare a concentrated stock solution (e.g., 30
mg/mL).[2] Use of sonication may be necessary to achieve complete dissolution.[2]

o Prepare the Working Solution:

[¢]

In a sterile tube, add 900 pL of Corn QOil.

o To this, add 100 pL of the Carsalam stock solution (30 mg/mL in DMSO).[2]

o This will result in a final vehicle composition of 10% DMSO and 90% Corn Oil.[2]
o The final concentration of Carsalam will be > 3 mg/mL.[2]

o Mix the solution thoroughly by vortexing until a clear solution is achieved.[2] Note: If
continuous dosing for more than half a month is planned, this protocol should be used with
caution.[2]

Experimental Workflow

The following diagram illustrates the general workflow for preparing Carsalam for in vivo
studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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